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Compound of Interest

Compound Name: 1,4-Epoxynaphthalene

Cat. No.: B14758370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1,4-
epoxynaphthalene, a key bicyclic ether. The information presented herein is intended to

support research, development, and quality control activities involving this compound.

Core Physical and Chemical Properties
1,4-Epoxynaphthalene, also known as 1,4-dihydro-1,4-epoxynaphthalene, is a white

crystalline solid at room temperature.[1][2] It possesses a distinct aromatic odor.[2] The

compound is slightly soluble in water.[2]

Table 1: Quantitative Physical and Chemical Properties of 1,4-Epoxynaphthalene
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Property Value Source(s)

Molecular Formula C₁₀H₈O [2][3][4][5][6][7][8]

Molecular Weight 144.17 g/mol [2][5][6][9]

Melting Point 54-57 °C [1][4][6][9][10]

Boiling Point 240.5 °C at 760 mmHg [1][3][4]

Density 1.207 g/cm³ [1][4]

Flash Point 93 °C [1][3][4]

Refractive Index 1.626 [4]

Vapor Pressure
0.1 ± 0.5 mmHg at 25°C

(Predicted)
[4]

Appearance White crystalline solid/powder [1][2][6]

Solubility in Water Slightly soluble [2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1,4-
epoxynaphthalene.

Mass Spectrometry: The mass spectrum (electron ionization) of 1,4-epoxynaphthalene
shows prominent peaks at m/z values of 115, 116, and 118.[5][8]

Infrared (IR) Spectroscopy: FTIR spectra, typically obtained using a mull or in the vapor

phase, are available for structural elucidation.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectral

data have been reported and are essential for confirming the molecular structure.[5]

Experimental Protocols
The following are generalized experimental methodologies for the determination of the key

physical properties of 1,4-epoxynaphthalene.
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3.1. Melting Point Determination

The melting point of 1,4-epoxynaphthalene can be determined using a standard melting point

apparatus, such as a Mel-Temp or a Vernier Melt Station.[11]

Procedure:

A small, dry sample of crystalline 1,4-epoxynaphthalene is finely crushed and packed

into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (initially rapid, then slow near the expected

melting point).

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting range.[11]

3.2. Boiling Point Determination

The boiling point can be determined by simple distillation.[11]

Procedure:

A sample of 1,4-epoxynaphthalene is placed in a round-bottom flask.

A simple distillation apparatus is assembled with a thermometer positioned so that the top

of the bulb is level with the bottom of the side arm of the distillation head.[11]

The flask is heated to bring the liquid to a boil.

The temperature is recorded when the vapor temperature stabilizes, indicating the boiling

point.[11]

3.3. Solubility Determination

A qualitative assessment of solubility can be performed by observing the miscibility of the

compound in various solvents.[12]
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Procedure:

Approximately 0.1 g of 1,4-epoxynaphthalene is added to 1 mL of a solvent (e.g., water,

ethanol, diethyl ether) in a test tube.

The mixture is agitated to observe if the solid dissolves.

Observations of "soluble," "slightly soluble," or "insoluble" are recorded.

3.4. Purification

For obtaining a high-purity sample, the following purification method can be employed.[10]

Procedure:

Dissolve the crude 1,4-epoxynaphthalene in diethyl ether.

Wash the ether solution with water.

Dry the organic layer over anhydrous potassium carbonate.

Filter the solution and evaporate the solvent.

Recrystallize the residue from petroleum ether (b.p. 40-60 °C).

Further purification can be achieved by sublimation.[10]

Synthesis and Reaction Pathway
1,4-Epoxynaphthalene can be synthesized via a Diels-Alder reaction between furan and

benzyne, which is generated in situ. The following diagram illustrates a common synthetic

workflow.
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Caption: Synthesis of 1,4-Epoxynaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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